molecular formula C15H23FN2O B8292014 4-Aminomethyl-1-[3-(p-Fluorophenoxy)propyl]piperidine

4-Aminomethyl-1-[3-(p-Fluorophenoxy)propyl]piperidine

Cat. No.: B8292014
M. Wt: 266.35 g/mol
InChI Key: KZJUKKOTNXLGCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Aminomethyl-1-[3-(p-Fluorophenoxy)propyl]piperidine is a useful research compound. Its molecular formula is C15H23FN2O and its molecular weight is 266.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H23FN2O

Molecular Weight

266.35 g/mol

IUPAC Name

[1-[3-(4-fluorophenoxy)propyl]piperidin-4-yl]methanamine

InChI

InChI=1S/C15H23FN2O/c16-14-2-4-15(5-3-14)19-11-1-8-18-9-6-13(12-17)7-10-18/h2-5,13H,1,6-12,17H2

InChI Key

KZJUKKOTNXLGCR-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1CN)CCCOC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.8 grams of lithium aluminum hydride are added through a solids funnel to a suspension of 26 grams of the compound obtained in stage B. The mixture is refluxed for 2 hours. The reaction medium is decomposed using 2.6 cm3 of water and then 2.1 cm3 of sodium hydroxide and finally 9.6 cm3 of water, filtered and the filtrate is then evaporated. 13.1 grams of an oil are obtained which corresponds to the expected compound and which may be used without further purification.
Quantity
3.8 g
Type
reactant
Reaction Step One
Quantity
26 g
Type
reactant
Reaction Step One
Name
Quantity
2.6 mL
Type
solvent
Reaction Step Two
Name

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